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Introduction

Ro 19-1400 is a synthetic compound identified as a platelet-activating factor (PAF) antagonist.
[1] In addition to its PAF receptor-related activities, in vitro studies have revealed its capacity to
directly inhibit immunoglobulin E (IgE)-dependent mediator release from mast cells.[1][2] This
technical guide provides a comprehensive overview of the available in vitro data for Ro 19-
1400 and its closely related analog, Ro 19-3704, to support further research and development.
The information is presented through structured data tables, detailed experimental protocols,
and visual diagrams of relevant signaling pathways and workflows.

Core Quantitative Data

The following tables summarize the key quantitative data from in vitro studies of Ro 19-1400
and the related compound Ro 19-3704.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1679456?utm_src=pdf-interest
https://www.benchchem.com/product/b1679456?utm_src=pdf-body
https://www.chemsrc.com/en/amp/cas/122937-55-7_1131586.html
https://www.chemsrc.com/en/amp/cas/122937-55-7_1131586.html
https://pubmed.ncbi.nlm.nih.gov/1691711/
https://www.benchchem.com/product/b1679456?utm_src=pdf-body
https://www.benchchem.com/product/b1679456?utm_src=pdf-body
https://www.benchchem.com/product/b1679456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Cell Type /
Compound Assay IC50 (uM) Reference
System
IgE-Dependent Rat Basophilic )
] . ) Nicholson et al.,
Ro 19-1400 Histamine Leukemia (RBL- 3.6
1991[2]
Release 2H3) Cells
IgE-Dependent Rat Basophilic .
] _ ) Nicholson et al.,
Ro 19-3704 Histamine Leukemia (RBL- 3.0
1991[2]
Release 2H3) Cells
IgE-Dependent Rat Basophilic ]
] ) Nicholson et al.,
Ro 19-1400 Leukotriene Leukemia (RBL- 5.0 1991
Release 2H3) Cells
IgE-Dependent Rat Basophilic )
] ] Nicholson et al.,
Ro 19-3704 Leukotriene Leukemia (RBL- 5.0 1991
Release 2H3) Cells
PAF-Induced Rabbit Platelets Hadvary &
Ro 19-3704 Platelet in Platelet-Rich 0.070 Baumgartner,
Aggregation Plasma 1989
Table 1: Inhibition of Mediator Release and Platelet Aggregation
Enzyme /
Compound Source IC50 (pM) Reference
Pathway
Soluble Synovial Fluid )
) ) Nicholson et al.,
Ro 19-1400 Phospholipase (Rheumatoid 8.4 1991
A2 (PLA2) Arthritis Patients)
Soluble Synovial Fluid ]
) ) Nicholson et al.,
Ro 19-3704 Phospholipase (Rheumatoid 6.5 1991
A2 (PLA2) Arthritis Patients)
IgE-Dependent -
_ Rat Basophilic _
Inositol ) Nicholson et al.,
Ro 19-3704 Leukemia (RBL- 7.0
Phosphate 1991
] 2H3) Cells
Formation
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Table 2: Enzyme and Signaling Pathway Inhibition

Inhibition
Receptor L .
Compound Lo Radioligand Constant (Ki) Reference
Binding Assay
(uM)
a2-Adrenoceptor o de Castellarnau
Ro 19-3704 o [3H]-Yohimbine 7+3
Binding et al., 1989

Table 3: Receptor Binding Affinity

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by Ro 19-1400 and the
general workflow of the in vitro experiments described.

Click to download full resolution via product page

Caption: IgE-Mediated Release Pathway Inhibition by Ro 19-1400.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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